Cas no 905693-61-0 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 905693-61-0
• MF: C₁₅H₁₄N₄O₂S₂
• MW: 346.427259922028
• CID: 5995093
• PubChem ID: 7183947
• Update Time: 2025-06-22

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• Acetamide, 2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-N-(6-methyl-2-benzothiazolyl)-
• NCGC00136997-01
• SR-01000023993
• HMS3523H11
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
• 905693-61-0
• AKOS002061074
• F2585-0193
• 2-((6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
• AB00679904-01
• SR-01000023993-1
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide
• MFCD07192964
• CHEMBL1397753
• HMS1905O13
• G856-8138

• Inchi： 1S/C15H14N4O2S2/c1-8-3-4-10-11(5-8)23-15(17-10)18-12(20)7-22-13-6-9(2)16-14(21)19-13/h3-6H,7H2,1-2H3,(H,16,19,21)(H,17,18,20)
• InChI Key： UKNBCSRXKKYUKX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)CSC1C=C(C)NC(=O)N=1

Computed Properties

• Exact Mass: 346.05581805g/mol
• Monoisotopic Mass: 346.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.98±0.10(Predicted)

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Professional Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 905693-61-0)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, identified by its CAS number 905693-61-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both benzothiazole and pyrimidine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzothiazole ring system is a well-known pharmacophore found in numerous therapeutic agents, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the 6-methyl group on the benzothiazole ring, may enhance its binding affinity to certain enzymes or receptors. This modification is often employed to fine-tune the pharmacokinetic and pharmacodynamic properties of molecules.

The pyrimidine moiety is another crucial component of this compound, contributing to its potential biological activity. Pyrimidines are fundamental building blocks of nucleic acids and are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to interact with biological macromolecules such as enzymes and nucleic acids. The presence of the 6-methyl group on the pyrimidine ring further suggests that this compound may exhibit unique interactions with biological targets, potentially leading to novel therapeutic effects.

The sulfanylacetamide functional group at the C-terminal end of the molecule introduces a polar region that can enhance solubility and binding interactions. This group is commonly found in bioactive molecules and has been shown to improve pharmacological properties such as bioavailability and metabolic stability. The combination of these structural elements makes N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been increasing interest in the development of dual-action compounds that target multiple pathways or receptors simultaneously. The structural features of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide, with its benzothiazole and pyrimidine components, suggest that it may have the potential to interact with multiple biological targets. This capability could lead to synergistic effects and improved therapeutic outcomes compared to single-target agents.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The introduction of the sulfanylacetamide group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of both the benzothiazole and pyrimidine rings necessitates careful selection of reagents and catalysts to achieve the desired substitution patterns. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

The potential applications of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-ylsulfanylacetamide

Ongoing research is focused on elucidating the mechanism of action of this compound through both computational modeling and experimental studies. Computational methods such as molecular docking can provide insights into how N-(6-methyl-benzothiazolylN'-((methylamino)methylene)thiourea) interacts with biological targets at an atomic level. These studies can help identify key binding residues and optimize the structure for improved potency and selectivity.

In vitro assays are also being conducted to evaluate the biological activity of this compound against relevant targets. These assays can provide quantitative data on potency, selectivity, and pharmacokinetic properties. By combining computational modeling with experimental data, researchers can gain a comprehensive understanding of how this compound functions at both molecular and cellular levels.

The development of novel therapeutic agents requires not only potent activity but also favorable pharmacokinetic properties such as solubility, stability, and metabolic profile. The structural features of N-(6-methyl-benzothiazolylN'-((methylamino)methylene)thiourea) suggest that it may possess good solubility due to the presence of polar functional groups like sulfanylacetamide. However further studies are needed to fully characterize its pharmacokinetic behavior in vivo.

The future prospects for N-(6-methyl-benzothiazolylN'-((methylamino)methylene)thiourea) are promising given its unique structure and potential biological activities. As research continues into its mechanism of action و potential therapeutic applications، it may emerge as a valuable tool for drug discovery و development。 The combination of computational و experimental approaches will be essential for optimizing its properties و advancing it toward clinical application。